ASPSu
Description
Journals like The AAPS Journal and Analytical Chemistry emphasize that incomplete disclosure of study compounds requires rigorous qualitative descriptions to ensure reproducibility and validation of results . Thus, while ASPSu’s molecular identity remains ambiguous, its role in dynamic systems or chemical processes warrants comparison with structurally or functionally analogous compounds.
Properties
CAS No. |
145128-16-1 |
|---|---|
Molecular Formula |
C23H26ClN3O4 |
Molecular Weight |
443.928 |
IUPAC Name |
(2,5-dioxopyrrolidin-1-yl) 4-[4-[(E)-2-[4-(dimethylamino)phenyl]ethenyl]pyridin-1-ium-1-yl]butanoate;chloride |
InChI |
InChI=1S/C23H26N3O4.ClH/c1-24(2)20-9-7-18(8-10-20)5-6-19-13-16-25(17-14-19)15-3-4-23(29)30-26-21(27)11-12-22(26)28;/h5-10,13-14,16-17H,3-4,11-12,15H2,1-2H3;1H/q+1;/p-1 |
InChI Key |
SNLLVXIXSMPTIU-UHFFFAOYSA-M |
SMILES |
CN(C)C1=CC=C(C=C1)C=CC2=CC=[N+](C=C2)CCCC(=O)ON3C(=O)CCC3=O.[Cl-] |
Synonyms |
4-(4-(2-(4-(N,N-dimethylamino)phenyl)ethenyl)pyridinio)butyrate N-hydroxysuccinimide ester |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Methodological Considerations
Data Limitations and Reproducibility
The lack of explicit structural data for this compound underscores the importance of adhering to ACS Applied Electronic Materials guidelines, which mandate detailed experimental procedures and error analysis for reproducibility . For instance, kinetic studies comparing this compound with STPP in phosphate regulation would require:
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